Cas no 61667-65-0 (2H-Quinolizin-1(6H)-one, 3,4,7,8-tetrahydro-)

61667-65-0 structure
Product name:2H-Quinolizin-1(6H)-one, 3,4,7,8-tetrahydro-
CAS No:61667-65-0
MF:C9H13NO
MW:151.205622434616
CID:1633177
2H-Quinolizin-1(6H)-one, 3,4,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-Quinolizin-1(6H)-one, 3,4,7,8-tetrahydro-
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- Inchi: 1S/C9H13NO/c11-9-5-3-7-10-6-2-1-4-8(9)10/h4H,1-3,5-7H2
- InChI Key: AXTPOGQUVZZTTN-UHFFFAOYSA-N
- SMILES: C1(=O)C2N(CCCC=2)CCC1
Computed Properties
- Exact Mass: 151.09979
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 72 °C(Press: 4 Torr)
- PSA: 20.31
- pka: 5.03±0.20(Predicted)
2H-Quinolizin-1(6H)-one, 3,4,7,8-tetrahydro- Related Literature
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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4. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
61667-65-0 (2H-Quinolizin-1(6H)-one, 3,4,7,8-tetrahydro-) Related Products
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